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Compound of Interest

Compound Name: 3-Cyanoindole

Cat. No.: B1215734 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 3-Cyanoindole, ensuring a secure laboratory

environment.

Chemical Identifier:

Name: 3-Cyanoindole

Synonyms: 1H-indole-3-carbonitrile

CAS Number: 5457-28-3

Molecular Formula: C₉H₆N₂

Molecular Weight: 142.16 g/mol [1][2]

Hazard Summary: 3-Cyanoindole is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with skin.[1][3] It is known to cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure risk. The

following table summarizes the required PPE for various stages of handling 3-Cyanoindole.
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Operation
Eye/Face
Protection

Hand
Protection

Respiratory
Protection

Body
Protection

Handling Solid

(Weighing,

Transferring)

Safety glasses

with side shields

or chemical

safety goggles. A

full-face shield is

recommended

for larger

quantities.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Ensure gloves

are suitable for

the task and

inspected before

use.[3]

A NIOSH-

certified N95

dust mask or

higher should be

used to prevent

inhalation of dust

particles. Work

should be

conducted in a

well-ventilated

area, preferably

a chemical fume

hood.[4]

A lab coat or

chemical-

resistant apron

should be worn.

Preparing

Solutions

(Dissolving)

Chemical safety

goggles are

mandatory.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Work should be

performed in a

chemical fume

hood to avoid

inhaling any

vapors or

aerosols.

A lab coat or

chemical-

resistant apron is

required.

Accidental Spill

Cleanup

Chemical safety

goggles and a

full-face shield.

Heavy-duty,

chemical-

resistant gloves.

A NIOSH-

certified

respirator with an

appropriate

cartridge for

organic vapors

and particulates.

A chemical-

resistant suit or

apron over a lab

coat.

Standard Operating Procedures
Adherence to the following step-by-step procedures is crucial for the safe handling of 3-
Cyanoindole.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong reducing agents, acids, and acid chlorides.[3] The

container should be kept tightly closed and refrigerated (0-8 °C).[2]

Handling and Use
Pre-use Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Review the Safety Data Sheet (SDS) before starting any new procedure.

Don all required PPE as specified in the table above.

Weighing and Transferring (Solid):

Perform all manipulations of solid 3-Cyanoindole within a certified chemical fume hood to

minimize dust inhalation.[4]

Use a dedicated set of spatulas and weighing paper.

Avoid the formation of dust during handling.[4]

Close the container tightly immediately after use.

Clean the balance and surrounding work area with a damp cloth to remove any residual

powder.

Preparing Solutions:

Conduct all solution preparation within a chemical fume hood.
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Add the solid 3-Cyanoindole slowly to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the chemical name, concentration,

solvent, date, and user's initials.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3]

Ingestion: Clean mouth with water and seek immediate medical attention. Do not induce

vomiting.[3][5]

Disposal Plan
All waste containing 3-Cyanoindole must be treated as hazardous waste and disposed of in

accordance with institutional and local regulations.[3]

Solid Waste:

Collect all contaminated solid waste, including weighing paper, gloves, and disposable lab

coats, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing 3-Cyanoindole in a dedicated, sealed, and clearly labeled

hazardous waste container for liquid chemical waste.

Do not dispose of 3-Cyanoindole solutions down the drain.

Container Disposal:
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Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous liquid waste.

Dispose of the rinsed containers as directed by your institution's environmental health and

safety department.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of handling 3-Cyanoindole, from receipt to

disposal, emphasizing the critical safety checkpoints.
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Workflow for Safe Handling and Disposal of 3-Cyanoindole

Receiving and Storage
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Retrieve for Use
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Collect Solid Waste
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Caption: Workflow for Safe Handling of 3-Cyanoindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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